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Abstract

ent-Avibactam sodium is the enantiomer of avibactam sodium, a clinically significant (3-
lactamase inhibitor. A comprehensive understanding of its three-dimensional structure and
physicochemical properties is paramount for research, development, and quality control. This
technical guide provides a detailed overview of the structural analysis of ent-Avibactam
sodium, including its chemical identity, and expected crystallographic and spectroscopic
properties based on available data for its diastereomer, avibactam sodium. Methodologies for
key analytical techniques are also detailed to facilitate the replication and validation of these
findings.

Chemical Identity

ent-Avibactam sodium is the monosodium salt of the enantiomer of avibactam. Its chemical
structure is characterized by a diazabicyclooctane core.

Table 1: Chemical Identifiers for ent-Avibactam Sodium
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Identifier Value

sodium [(2R,5S)-2-carbamoyl-7-0x0-1,6-

UPAC Name diazabicyclo[3.2.1]octan-6-yl] sulfate[1][2]
CAS Number 396731-20-7[3][4][5]

Molecular Formula C7H10N3NaOsS[3]

Molecular Weight 287.23 g/mol [3][6]

SMILES C1C--INVALID-LINK--C(=O)N.[Na+][2]

Crystallographic Analysis

While specific single-crystal X-ray diffraction data for ent-Avibactam sodium is not publicly
available, extensive studies on the crystalline forms of its diastereomer, avibactam sodium,
provide critical insights into its expected solid-state properties. Several polymorphic forms of
avibactam sodium have been identified, with detailed characterization using Powder X-ray
Diffraction (PXRD). It is reasonable to expect that ent-Avibactam sodium can also exist in
various crystalline forms.

Expected Crystalline Forms

Based on patent literature, avibactam sodium can exist in multiple crystalline forms, including
anhydrous and hydrated states. For instance, a specific anhydrous crystalline form, designated
as Form C, has been characterized.

Table 2: Powder X-ray Diffraction Peaks for Avibactam Sodium (Form C)

2-Theta Angle (°) (*x 0.2)°

6.5

14.4

155

18.0

19.3

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/publication/308126757_The_Development_of_a_Manufacturing_Route_to_Avibactam_a_b-lactamase_Inhibitor
https://patentimages.storage.googleapis.com/fc/41/44/c1e6e7db4746b9/EP3334734B1.pdf
https://patents.google.com/patent/CN106432060A/en
https://www.medchemexpress.com/ent-avibactam-sodium.html
https://www.medchemexpress.com/cas/396731-20-7.html
https://patents.google.com/patent/CN106432060A/en
https://patents.google.com/patent/CN106432060A/en
https://m.chemicalbook.com/SpectrumEN_CB72621657_NMR.htm
https://patentimages.storage.googleapis.com/fc/41/44/c1e6e7db4746b9/EP3334734B1.pdf
https://www.benchchem.com/product/b8799853/docs?utm_src=pdf-body#structural-analysis-of-ent-avibactam-sodium-a-technical-guide
https://www.benchchem.com/product/b8799853/docs?utm_src=pdf-body#structural-analysis-of-ent-avibactam-sodium-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8799853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Data obtained from studies on avibactam sodium, the diastereomer of ent-avibactam sodium.

Experimental Protocol: Powder X-ray Diffraction (PXRD)

This section outlines a typical experimental protocol for obtaining PXRD data.

Sample Preparation: A small amount of the crystalline sample is gently packed into a sample
holder. The surface is flattened to ensure a uniform plane for X-ray irradiation.

e Instrumentation: A powder X-ray diffractometer is used, commonly equipped with a copper X-
ray source (Cu-Ka radiation, A = 1.54 A).

» Data Collection: The diffractogram is recorded over a 2-theta range, for example, from 2° to
40°, with a defined step size and scan speed. The measurement is typically conducted at
room temperature.

o Data Analysis: The resulting diffractogram, a plot of intensity versus 2-theta angle, is
analyzed to identify the characteristic peaks of the crystalline form.

Spectroscopic Analysis

Spectroscopic techniques are essential for confirming the molecular structure and purity of ent-
Avibactam sodium. As enantiomers, ent-avibactam sodium and avibactam sodium are
expected to have identical spectra in achiral environments.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Table 3: Characteristic Fourier Transform Infrared (FTIR) Peaks for Avibactam Sodium (Form
C)
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Wavenumber (cm~?) (x 2 cm™?) Functional Group Assignment
3459 N-H stretching (amide)

1690 C=0 stretching (amide and urea)
1287 S=0 stretching (sulfate)

1247 S=0 stretching (sulfate)

690 0-S-0 bending (sulfate)

Data obtained from studies on avibactam sodium, the diastereomer of ent-avibactam sodium.

Experimental Protocol: Fourier Transform Infrared
(FTIR) Spectroscopy

o Sample Preparation: The analysis can be performed on a solid sample using an Attenuated
Total Reflectance (ATR) accessory. A small amount of the sample is placed on the ATR

crystal.

 Instrumentation: A Fourier Transform Infrared spectrometer is used.

o Data Collection: The spectrum is typically recorded over the mid-IR range (e.g., 4000 to 400

cm~1). A background spectrum is collected and subtracted from the sample spectrum.

o Data Analysis: The resulting spectrum is analyzed to identify absorption peaks corresponding

to the various functional groups in the molecule.

Synthesis and Structural Elucidation Workflow

The synthesis of ent-Avibactam sodium involves a multi-step process that requires careful
control of stereochemistry. The structural integrity of the final product and key intermediates is
confirmed through a series of analytical techniques.
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Caption: Workflow for the synthesis and structural analysis of ent-Avibactam sodium.

Logical Relationship of Analytical Techniques

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b8799853/docs?utm_src=pdf-body-img#structural-analysis-of-ent-avibactam-sodium-a-technical-guide
https://www.benchchem.com/product/b8799853/docs?utm_src=pdf-body#structural-analysis-of-ent-avibactam-sodium-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8799853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The structural elucidation of ent-Avibactam sodium relies on a combination of analytical
techniques that provide complementary information.

ent-Avibactam
Sodium Structure

NMR Mass Spec IR Spec XRD
(Connectivity) (Molecular Weight) (Functional Groups) (Solid State & Chirality)

Click to download full resolution via product page

Caption: Interrelation of analytical methods for structural confirmation.

Conclusion

The structural analysis of ent-Avibactam sodium is crucial for its development and
application. While direct, comprehensive analytical data for this specific enantiomer is limited in
the public domain, a robust analytical framework can be established based on the extensive
studies of its diastereomer, avibactam sodium. This guide provides the foundational chemical
information, expected analytical data, and standardized protocols to aid researchers in the
structural characterization of this important molecule. Further studies, particularly single-crystal
X-ray diffraction of ent-Avibactam sodium, would be invaluable to definitively establish its
three-dimensional structure and compare it to that of avibactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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